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Compound of Interest

Compound Name: 2-Ethyl-4-methylthiophene

Cat. No.: B15314193 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2-ethyl-4-
methylthiophene, a heterocyclic aromatic compound of interest in various research and

development domains.

Molecular Weight Data
The molecular weight of a compound is a fundamental physical property, crucial for quantitative

analysis, reaction stoichiometry, and formulation development. The molecular weight of 2-
ethyl-4-methylthiophene has been determined through theoretical calculations based on its

elemental composition and confirmed by experimental data.

Parameter Value Source

Molecular Formula C₇H₁₀S Cheméo[1], NIST WebBook[2]

Calculated Molecular Weight 126.217 g/mol (See Calculation Below)

Experimentally Determined

Molecular Weight
126.22 g/mol Cheméo[1], CymitQuimica[3]

Monoisotopic Mass 126.05032 g/mol NIST WebBook[2]

Calculation of Molecular Weight
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The molecular weight is calculated by summing the atomic weights of the constituent atoms in

the molecular formula (C₇H₁₀S).

Carbon (C): 7 atoms × 12.011 u = 84.077 u

Hydrogen (H): 10 atoms × 1.008 u = 10.080 u

Sulfur (S): 1 atom × 32.06 u = 32.060 u[4][5]

Total Molecular Weight = 84.077 u + 10.080 u + 32.060 u = 126.217 u

The slight difference between the calculated and experimentally determined values can be

attributed to the use of standard atomic weights, which are weighted averages of the naturally

occurring isotopes of each element.[6]

Experimental Protocol: Determination of Molecular
Weight by Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions. It is a standard method for determining the molecular weight of a compound with

high accuracy.

Objective: To determine the precise molecular weight of 2-ethyl-4-methylthiophene.

Methodology:

Sample Preparation: A dilute solution of 2-ethyl-4-methylthiophene is prepared in a suitable

volatile solvent (e.g., methanol or acetonitrile).

Ionization: The sample solution is introduced into the mass spectrometer. Electron ionization

(EI) is a common technique for volatile compounds like 2-ethyl-4-methylthiophene. In EI,

the sample molecules are bombarded with a high-energy electron beam, leading to the

formation of a molecular ion (M⁺) and fragment ions.

Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole

or time-of-flight analyzer). The analyzer separates the ions based on their mass-to-charge

ratio (m/z).
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Detection: The separated ions are detected, and a mass spectrum is generated, which plots

the relative abundance of ions as a function of their m/z ratio.

Data Interpretation: The peak with the highest m/z value in the spectrum typically

corresponds to the molecular ion (M⁺). The mass of this ion provides the molecular weight of

the compound. High-resolution mass spectrometry can provide a highly accurate mass

measurement, allowing for the determination of the elemental composition.

Visualization
The following diagram illustrates the logical workflow for calculating the molecular weight of 2-
ethyl-4-methylthiophene from its molecular formula and the atomic weights of its constituent

elements.
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Caption: Molecular weight calculation workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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